Atorvastatin 3-Isopropyl Ether tert-Butyl Ester
Atorvastatin 3-Isopropyl Ether tert-Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
1797009-04-1
VCID:
VC0116709
InChI:
InChI=1S/C40H49FN2O5/c1-26(2)37-36(39(46)42-31-16-12-9-13-17-31)35(28-14-10-8-11-15-28)38(29-18-20-30(41)21-19-29)43(37)23-22-32(44)24-33(47-27(3)4)25-34(45)48-40(5,6)7/h8-21,26-27,32-33,44H,22-25H2,1-7H3,(H,42,46)/t32-,33-/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC(C)(C)C)OC(C)C)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
Molecular Formula:
C40H49FN2O5
Molecular Weight:
656.839
Atorvastatin 3-Isopropyl Ether tert-Butyl Ester
CAS No.: 1797009-04-1
Reference Standards
VCID: VC0116709
Molecular Formula: C40H49FN2O5
Molecular Weight: 656.839
| CAS No. | 1797009-04-1 |
|---|---|
| Product Name | Atorvastatin 3-Isopropyl Ether tert-Butyl Ester |
| Molecular Formula | C40H49FN2O5 |
| Molecular Weight | 656.839 |
| IUPAC Name | tert-butyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-5-hydroxy-3-propan-2-yloxyheptanoate |
| Standard InChI | InChI=1S/C40H49FN2O5/c1-26(2)37-36(39(46)42-31-16-12-9-13-17-31)35(28-14-10-8-11-15-28)38(29-18-20-30(41)21-19-29)43(37)23-22-32(44)24-33(47-27(3)4)25-34(45)48-40(5,6)7/h8-21,26-27,32-33,44H,22-25H2,1-7H3,(H,42,46)/t32-,33-/m1/s1 |
| Standard InChIKey | IMQWAKSVBWXUSX-CZNDPXEESA-N |
| SMILES | CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC(C)(C)C)OC(C)C)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4 |
| Synonyms | (βR,δR)-2-(4-Fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-3-isopropyl Ether tert-Butyl Ester; |
| PubChem Compound | 125294587 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume